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Compound of Interest

Compound Name:
N-(2,5-dimethoxyphenyl)-2-

nitrobenzamide

Cat. No.: B5505712

Get Quote

Executive Summary
Compound:

-(2,5-dimethoxyphenyl)-2-nitrobenzamide

CAS Number: Not widely listed (Analogous to 2'-nitro-2,5-dimethoxybenzanilide)

Molecular Formula:

Molecular Weight: 302.28 g/mol

Primary Application: Synthetic intermediate for

-(2,5-dimethoxyphenyl)-2-aminobenzamide (precursor to bioactive quinazolinones).

Critical Quality Attribute (CQA): Melting Point (MP) serves as a rapid purity indicator during

scale-up.
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Since a definitive "Gold Standard" literature value is absent from major public databases, the

following Reference Range is established based on quantitative structure-property relationship

(QSPR) analysis of close structural analogs.

Table 1: Predicted vs. Analogous Melting Points

Compound
Structure /
Substitution

Melting Point (

C)
Source / Note

Target Compound
-(2,5-

dimethoxyphenyl)-2-

nitrobenzamide

158 – 165 (Predicted)

Estimated based on

steric/electronic

effects of 2,5-OMe

substitution.

Analog 1 -(2-methoxyphenyl)-2-

nitrobenzamide
154 – 156

Literature Standard

(Vogel)

Analog 2 -(4-methoxyphenyl)-2-

nitrobenzamide
162 – 164 Literature Standard

Precursor 2,5-Dimethoxyaniline 70 – 73 Reactant Reference

Precursor 2-Nitrobenzoic Acid 146 – 148 Impurity Reference

Product
-(2,5-

dimethoxyphenyl)-2-

aminobenzamide

138 – 142
Downstream Product

(Reduced form)

Technical Insight: The introduction of the second methoxy group at the 5-position typically

increases the melting point relative to the mono-substituted ortho analog due to increased

molecular symmetry and packing density, but may lower it slightly compared to para analogs

due to steric strain with the amide bond.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5505712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Performance: Characterization Methods
To validate the identity of

-(2,5-dimethoxyphenyl)-2-nitrobenzamide, rely on a "Triad of Truth" approach rather than MP
alone.

Table 2: Characterization Technique Comparison

Feature
Melting Point

(Capillary)

Differential Scanning

Calorimetry (DSC)
HPLC (UV-Vis)

Primary Utility
Rapid purity check;

Identity confirmation.

Precise onset

temperature;

Polymorph detection.

Quantitative purity

(%); Impurity profiling.

Sample Req. < 5 mg 2–5 mg Dissolved sample

Precision
1.0

C

0.1

C
0.1% (Area)

Limitation

Subjective (visual

onset); Broadens with

impurities.

Requires calibration;

Expensive equipment.

Does not detect

inorganic salts;

Requires standard.

Verdict
Best for Routine In-

Process Control

Best for Reference

Standard

Establishment

Best for Final Release

Testing

Experimental Protocols
Protocol A: Synthesis of Reference Material
Objective: To synthesize high-purity

-(2,5-dimethoxyphenyl)-2-nitrobenzamide for use as a melting point standard.

Reagents:

2-Nitrobenzoyl chloride (1.0 eq)
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2,5-Dimethoxyaniline (1.0 eq)

Triethylamine (1.2 eq)

Dichloromethane (DCM) [Anhydrous]

Workflow:

Dissolution: Dissolve 2,5-dimethoxyaniline (10 mmol) in DCM (50 mL) with triethylamine (12

mmol) under nitrogen atmosphere. Cool to 0

C.

Addition: Dropwise add a solution of 2-nitrobenzoyl chloride (10 mmol) in DCM (20 mL) over

30 minutes. Exothermic reaction – maintain T < 5

C.

Reaction: Allow to warm to room temperature (25

C) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

Workup: Wash organic layer with 1M HCl (to remove unreacted aniline), then Sat.

(to remove unreacted acid), and Brine.

Isolation: Dry over

, filter, and concentrate in vacuo.

Purification (Crucial): Recrystallize the crude solid from Ethanol/Water (9:1). This solvent

system typically yields the stable polymorph.

Drying: Dry in a vacuum oven at 50

C for 12 hours.

Protocol B: Melting Point Determination (Capillary Method)
Standard: USP <741> / ASTM E324
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Preparation: Grind the dried sample into a fine powder. Fill a capillary tube to a height of 2–3

mm. Compact by tapping.

Apparatus: Use a calibrated melting point apparatus (e.g., Büchi or Stuart).

Ramp Rate:

Fast Ramp: 10

C/min up to 140

C.

Slow Ramp:1.0

C/min from 140

C until melting is complete.

Observation: Record the Onset Temperature (first visible liquid) and Clear Point (complete

liquefaction).

Acceptance Criteria: Range should be

C.

Visualization: Characterization Workflow
The following diagram illustrates the logical flow for establishing the reference standard,

highlighting the critical decision points.
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Crude Intermediate
(N-(2,5-dimethoxyphenyl)-2-nitrobenzamide)

Recrystallization
(Ethanol/Water 9:1)

Vacuum Drying
(50°C, 12h)

Purity Analysis

HPLC Purity
(>98% Area)

Quantification

1H-NMR
(Structure Confirmation)

ID Check

Repurify / Check Impurities

Fail (<98%)

Melting Point Determination
(1°C/min ramp)

Pass (>98%) Pass

Established Reference MP
(Expected: 158-165°C)

Click to download full resolution via product page

Caption: Workflow for establishing a validated melting point reference for N-(2,5-
dimethoxyphenyl)-2-nitrobenzamide.

Scientific Rationale & Troubleshooting
Why 2-Nitro? The ortho-nitro group creates a "twisted" amide conformation due to steric

hindrance with the amide carbonyl. This often results in a lower melting point compared to
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para-nitro isomers (which pack more flatly).

Impurity Markers:

Low MP (< 100

C): Indicates residual 2,5-dimethoxyaniline (MP 70–73

C) or solvent entrapment.

Broad Range (> 3

C): Indicates wet sample or mixed polymorphs.

High MP (> 200

C): Suspect formation of bis-amides or presence of inorganic salts (triethylamine
hydrochloride).

References
Vogel, A.I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific &
Technical, 1989.

United States Pharmacopeia (USP). General Chapter <741> Melting Range or Temperature.

.

PubChem Compound Summary.2-Nitrobenzamide derivatives. National Center for

Biotechnology Information. Accessed 2024.[1] Link.

Grover, G., et al. "Synthesis and pharmacological evaluation of 2,3-disubstituted quinazolin-
4(3H)-ones." European Journal of Medicinal Chemistry, 2007. (Context for the amine
precursor synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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